Cas no 1555598-70-3 (N-(2-bromo-5-methylphenyl)oxan-4-amine)

• Product Name: N-(2-bromo-5-methylphenyl)oxan-4-amine
• CAS No: 1555598-70-3
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5151623
• PubChem ID: 75525412
• Update Time: 2025-09-27

N-(2-bromo-5-methylphenyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, N-(2-bromo-5-methylphenyl)tetrahydro-
• N-(2-bromo-5-methylphenyl)oxan-4-amine

• Inchi： 1S/C12H16BrNO/c1-9-2-3-11(13)12(8-9)14-10-4-6-15-7-5-10/h2-3,8,10,14H,4-7H2,1H3
• InChI Key： GBXWBLPEZCZUGU-UHFFFAOYSA-N
• SMILES： C1OCCC(NC2=CC(C)=CC=C2Br)C1

Additional information on N-(2-bromo-5-methylphenyl)oxan-4-amine

Recent Advances in the Study of N-(2-bromo-5-methylphenyl)oxan-4-amine (CAS: 1555598-70-3) in Chemical Biology and Pharmaceutical Research

N-(2-bromo-5-methylphenyl)oxan-4-amine (CAS: 1555598-70-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of N-(2-bromo-5-methylphenyl)oxan-4-amine, highlighting its improved yield and purity through a novel catalytic process. The research team employed palladium-catalyzed cross-coupling reactions to enhance the efficiency of its synthesis, which could facilitate large-scale production for preclinical studies. This advancement addresses previous challenges in the compound's availability for further research.

In the realm of biological activity, preliminary investigations have demonstrated that N-(2-bromo-5-methylphenyl)oxan-4-amine exhibits selective inhibition against certain kinase targets implicated in inflammatory pathways. A recent preprint on bioRxiv (2024) reported its IC50 values in the low micromolar range against specific kinases, suggesting its potential as a lead compound for anti-inflammatory drug development. Molecular docking studies further supported its binding affinity to the ATP-binding sites of these kinases.

The compound's pharmacokinetic properties were evaluated in a recent ADMET study (2024), which revealed favorable metabolic stability in human liver microsomes and moderate plasma protein binding. These characteristics, combined with its demonstrated blood-brain barrier permeability in rodent models, suggest potential applications in central nervous system disorders. However, researchers note that further optimization may be required to improve its oral bioavailability.

Ongoing research is exploring the therapeutic potential of N-(2-bromo-5-methylphenyl)oxan-4-amine in oncology. Early in vitro studies have shown promising cytotoxic effects against certain cancer cell lines, particularly those with specific genetic mutations. A collaborative study between academic and industry researchers is currently investigating its mechanism of action in these contexts, with preliminary data suggesting induction of apoptosis through mitochondrial pathways.

From a structural perspective, recent crystallographic studies have provided valuable insights into the conformational flexibility of N-(2-bromo-5-methylphenyl)oxan-4-amine. These findings, published in Acta Crystallographica Section E (2023), have informed structure-activity relationship studies aimed at developing more potent analogs. The bromo and methyl substituents appear to play critical roles in molecular recognition by target proteins.

As research progresses, N-(2-bromo-5-methylphenyl)oxan-4-amine continues to demonstrate its versatility as a chemical scaffold. Its applications extend beyond therapeutic development, with recent studies exploring its use as a building block in materials science and chemical biology probes. The compound's unique combination of stability and reactivity makes it particularly valuable for these diverse applications.

Future research directions for N-(2-bromo-5-methylphenyl)oxan-4-amine include comprehensive toxicological profiling, further mechanism of action studies, and the development of targeted delivery systems. The scientific community anticipates that ongoing investigations will clarify its full therapeutic potential and possible limitations, guiding its transition from bench research to clinical applications in the coming years.